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An examination of the available preclinical data for the oxazolidinone antibiotic, Posizolid, in

the context of vancomycin-resistant enterococci (VRE) reveals a compound with theoretical

promise but limited clinical development. This guide provides a comparative overview of

Posizolid's efficacy, drawing on available data and placing it in perspective with other

oxazolidinones, primarily the well-established Linezolid.

Posizolid (also known as AZD2563) is a member of the oxazolidinone class of antibiotics,

which are known for their activity against a range of Gram-positive bacteria, including

multidrug-resistant strains like VRE.[1] The development of Posizolid was discontinued by

AstraZeneca in 2002 following the completion of Phase I clinical trials, with the detailed results

not being publicly reported.[2][3] Consequently, the available data on its efficacy against VRE is

limited to preclinical studies.

Mechanism of Action: A Shared Pathway
Like other oxazolidinones, Posizolid exerts its antibacterial effect by inhibiting bacterial protein

synthesis.[2][3] It binds to the 23S ribosomal RNA of the 50S subunit of the bacterial ribosome.

This binding action prevents the formation of a functional 70S initiation complex, a critical step
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in the translation process, thereby halting protein production and inhibiting bacterial growth.

Resistance to other classes of protein synthesis inhibitors typically does not affect the activity of

oxazolidinones.
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Mechanism of action of Posizolid.

In Vitro Efficacy: Limited Direct Evidence for VRE
Direct comparative studies of Posizolid against a wide range of VRE isolates are scarce in the

published literature. However, the oxazolidinone class, in general, demonstrates potent activity

against these pathogens. For context, the minimum inhibitory concentrations (MICs) of other

oxazolidinones against VRE are well-documented. Linezolid, the first clinically approved

oxazolidinone, is a primary treatment for VRE infections. Tedizolid, a newer oxazolidinone, also

shows significant in vitro activity against VRE.

Antibiotic Organism MIC50 (µg/mL) MIC90 (µg/mL) Reference

Linezolid VRE 1.0 2.0

Tedizolid VRE 0.25 0.5

Contezolid VRE - 1.0
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This table presents representative MIC values for other oxazolidinones against VRE to provide

a comparative context for Posizolid's potential efficacy.

In Vivo Studies: Insights from Animal Models
While specific in vivo data for Posizolid against VRE infections is not readily available, studies

on other oxazolidinones in murine models of VRE bacteremia offer valuable insights into the

potential in vivo efficacy of this drug class. For instance, a study comparing Linezolid and

Tedizolid in a murine bacteremia model with two VRE strains demonstrated that both agents

were bacteriostatic in vitro. In this model, Linezolid showed significantly better efficacy in

reducing bacterial densities in the blood and target tissues compared to Tedizolid.

Treatment VRE Strain Organ
Mean Bacterial
Burden (log
CFU/g ± SD)

p-value (vs.
Tedizolid)

Linezolid E. faecium 447 Kidney
Significantly

lower
< 0.05

Tedizolid E. faecium 447 Kidney - -

Linezolid E. faecalis 613 All target organs
Significantly

lower
< 0.05

Tedizolid E. faecalis 613 All target organs - -

Data from a comparative study of Linezolid and Tedizolid in a murine model of VRE

bacteremia, highlighting the in vivo efficacy of oxazolidinones.

Experimental Protocols
To ensure a comprehensive understanding of the presented data, the following are detailed

methodologies for key experiments typically used to evaluate the efficacy of antibiotics like

Posizolid.

Minimum Inhibitory Concentration (MIC) Determination
The MIC, the lowest concentration of an antibiotic that prevents visible growth of a bacterium, is

a fundamental measure of in vitro activity. The broth microdilution assay is a standard method
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for determining MICs.

Preparation of Inoculum: VRE strains are cultured on appropriate agar plates, and colonies

are suspended in a saline solution to a specific turbidity, corresponding to a known bacterial

concentration.

Serial Dilution: The antibiotic is serially diluted in a multi-well microtiter plate containing

cation-adjusted Mueller-Hinton broth.

Inoculation: Each well is inoculated with the prepared bacterial suspension.

Incubation: The microtiter plate is incubated at a controlled temperature (typically 35-37°C)

for 16-24 hours.

Reading: The MIC is determined as the lowest concentration of the antibiotic in which no

visible bacterial growth is observed.

Murine Model of VRE Bacteremia
Animal models are crucial for assessing the in vivo efficacy of an antibiotic. A common model is

the murine bacteremia model.

Infection: Mice (e.g., BALB/c) are infected via tail vein injection with a predetermined

inoculum of a VRE strain that results in a non-lethal, sustained infection (typically an ID95).

Treatment: At a specified time post-infection, treatment with the antibiotic (e.g., Posizolid,

Linezolid) or a control (e.g., saline) is initiated. The drug is administered via a clinically

relevant route (e.g., oral, intravenous) at a specific dose and frequency.

Euthanasia and Tissue Harvest: At the end of the treatment period, mice are euthanized, and

target organs (e.g., kidneys, liver, spleen) and blood are aseptically harvested.

Bacterial Burden Quantification: The harvested tissues are homogenized, and serial dilutions

are plated on selective agar to determine the number of colony-forming units (CFU) per gram

of tissue. Blood is also plated to determine CFU per milliliter.

Statistical Analysis: The bacterial burdens in the different treatment groups are compared

using appropriate statistical tests (e.g., Student's t-test) to determine the efficacy of the
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antibiotic.
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Experimental workflow for antibiotic efficacy testing.

Conclusion
While Posizolid shares a promising mechanism of action with other effective oxazolidinones,

the lack of extensive, publicly available data specifically on its efficacy against VRE makes a

direct and comprehensive comparison challenging. The discontinuation of its clinical

development suggests that it may not have offered significant advantages over existing or other
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developmental antibiotics at the time. Researchers and drug development professionals should

consider the robust data available for clinically approved oxazolidinones like Linezolid and

Tedizolid as the primary benchmark for efficacy against VRE infections. Future research into

novel oxazolidinones will be necessary to expand the therapeutic arsenal against these

challenging pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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